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Compound of Interest

Compound Name: Ethyl malonyl chloride

Cat. No.: B057283 Get Quote

An In-depth Technical Guide to Ethyl Malonyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on ethyl malonyl chloride, a key

reagent in organic synthesis. It covers its chemical identity, physical properties, experimental

protocols for its preparation, and its role in synthetic pathways.

Chemical Identification
Chemical Name: Ethyl Malonyl Chloride

Synonyms: Ethyl (chloroformyl)acetate, Ethyl 3-chloro-3-oxopropionate, (Chloroformyl)acetic

Acid Ethyl Ester, 3-Chloro-3-oxopropionic Acid Ethyl Ester[1][2]

CAS Number: 36239-09-5[1][2][3][4]

Physical and Chemical Properties
Ethyl malonyl chloride is a reactive acylating agent used in various chemical syntheses.[5] It

is a combustible, corrosive liquid that is sensitive to moisture.[1][6][7] Proper storage and

handling are crucial; it should be kept in a cool, dry, well-ventilated area in a tightly sealed
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container, often under an inert atmosphere like nitrogen or argon, and refrigerated at 2-8°C.[2]

[3][7]

Table 1: Physical and Chemical Properties of Ethyl Malonyl Chloride

Property Value Source(s)

Molecular Formula C₅H₇ClO₃ [3][4]

Molecular Weight 150.56 g/mol [4]

Appearance
Colorless to pale yellow/green

liquid
[1][3][6]

Odor Pungent [3]

Boiling Point 79-80 °C @ 25 mmHg [6][8]

Density
1.176 - 1.196 g/mL @ 20-25

°C
[6]

Refractive Index n20/D 1.429 [2][6][8]

Solubility
Soluble in organic solvents;

reacts violently with water
[3][9]

Flash Point 64 °C (147.2 °F) - closed cup [2][6]

Storage Temperature 2-8 °C [2]

Experimental Protocols: Synthesis of Ethyl Malonyl
Chloride
Ethyl malonyl chloride is typically synthesized from diethyl malonate via a three-step process.

[10] This procedure involves the formation of the monoester acid, followed by chlorination.

Workflow for the Synthesis of Ethyl Malonyl Chloride
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Caption: A three-step workflow for synthesizing ethyl malonyl chloride.
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Methodology:

Step 1: Selective Saponification of Diethyl Malonate[10]

Objective: To convert the diester into its monopotassium salt.

Procedure: Diethyl malonate is reacted with a stoichiometric amount of potassium

hydroxide in an alcoholic medium (e.g., ethanol). The reaction selectively saponifies one of

the ester groups. After the reaction, the mixture is cooled to precipitate the potassium ethyl

malonate salt. The salt is collected by filtration, washed, and dried.[10][11]

Step 2: Hydrolysis of Potassium Ethyl Malonate[10]

Objective: To form the mono-acid, ethyl hydrogen malonate.

Procedure: The prepared potassium ethyl malonate salt is dissolved in water and cooled in

an ice bath. Concentrated hydrochloric acid is added slowly while maintaining a low

temperature (below 10°C) to hydrolyze the salt.[10][11] This yields ethyl hydrogen

malonate (also known as monoethyl malonic acid or carbethoxy acetic acid).[10] The

product can be extracted from the aqueous layer using a suitable organic solvent like

ether.[11]

Step 3: Chlorination of Ethyl Hydrogen Malonate[10]

Objective: To convert the carboxylic acid group into an acid chloride.

Procedure: Ethyl hydrogen malonate is reacted with a chlorinating agent, typically thionyl

chloride (SOCl₂).[10] The reaction can be performed with or without a solvent such as

methylene chloride. The solvent-free approach has been shown to yield higher conversion

rates.[10] The reaction mixture is refluxed for approximately one hour at 40-45°C.[10] After

the reaction is complete, any solvent and excess thionyl chloride are removed, often by

distillation, to yield the final product, ethyl malonyl chloride.[10]

Applications in Synthesis
Ethyl malonyl chloride is a versatile building block in organic chemistry due to its reactive

acid chloride functional group.[3][5][12] It serves as a potent acylating agent.
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Logical Flow of Ethyl Malonyl Chloride in Acylation Reactions

Nucleophiles

Reaction Products / Applications

Ethyl Malonyl Chloride
(Acylating Agent)

Amines

Reacts with

Alcohols
(e.g., Propargyl Alcohols)

Reacts with

Hydrazines

Reacts with

Amides
(e.g., for 3-pyrrolin-2-ones)

Forms

Esters

Forms

Hydrazides
(e.g., for 1,2,4-oxadiazoles)

Forms

Click to download full resolution via product page

Caption: Role of ethyl malonyl chloride as an acylating agent with various nucleophiles.

Key applications include its use in the synthesis of:

3-pyrrolin-2-ones: Via amidation with propargylamines followed by cyclization.[5]

3,5-disubstituted 1,2,4-oxadiazole derivatives: These are valuable as potential

peptidomimetic building blocks.[5][12]

Pharmaceutical and Agrochemical Intermediates: It serves as a crucial intermediate in

producing more complex molecules for these industries.[3]

Safety and Handling
Ethyl malonyl chloride is classified as a hazardous substance. It is corrosive and causes

severe skin burns and eye damage.[6][7][13] It reacts violently with water and is also

combustible.[7][9]
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Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

and eye/face protection (safety goggles and face shield).[7][13]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7] Keep away

from heat, sparks, open flames, and moisture.[7]

First Aid: In case of contact with eyes, rinse immediately and cautiously with plenty of water

for several minutes and seek immediate medical attention.[13] If on skin, remove

contaminated clothing and rinse skin with water.[13] If inhaled, move the person to fresh air

and call a poison center or doctor immediately.[13] If swallowed, rinse mouth but do NOT

induce vomiting.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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